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Compound of Interest

Compound Name: (-)-Hinesol

Cat. No.: B1202290

The primary method for disposing of (-)-Hinesol is through a licensed chemical waste disposal
contractor.[1] Under no circumstances should it be disposed of down the sanitary sewer or in
regular trash.[1][5]

Step-by-Step Disposal Protocol:

e Personal Protective Equipment (PPE): Before handling (-)-Hinesol waste, always wear
appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

» Waste Identification and Segregation:

o lIdentify all waste streams containing (-)-Hinesol. This includes unused pure compound,
solutions in solvents, and contaminated lab materials (e.qg., pipette tips, vials, gloves,
absorbent paper).[1]

o Segregate (-)-Hinesol waste as non-halogenated organic waste. Do not mix it with
incompatible waste streams, such as acids, bases, or chlorinated solvents.[5][6]

e Containerization:

o Use a dedicated, chemically resistant, and sealable container for collecting (-)-Hinesol
waste.[1] Ensure the container is in good condition and will not leak.

o The container must be clearly labeled. The label should include the words "Hazardous
Waste," the full chemical name "(-)-Hinesol Waste," and any associated hazard symbols.

[1]
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e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area.[1]

o Keep the storage area cool and dry, away from sources of ignition, as the compound's
hydrocarbon structure suggests some level of flammaubility.[1][4]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to schedule a pickup.[1]

o Provide the waste contractor with all available safety information for the compound.[1]

o Spill & Decontamination Procedure:

o

In case of a small spill, absorb the material with a non-flammable absorbent like dry sand
or earth.[2]

o Collect the contaminated absorbent material and place it in the designated hazardous
waste container for disposal.[7][8]

o Clean the spill area thoroughly.

o Empty containers must be triple-rinsed with an appropriate solvent (e.g., ethanol or
acetone). The rinsate must be collected and disposed of as hazardous waste. Once
decontaminated, the container can be disposed of as non-hazardous waste, in
accordance with institutional policies.[5]

Quantitative and Physical Data

While specific toxicological disposal parameters for (-)-Hinesol are not readily available, the
following data are relevant for its handling and waste documentation.[1][4]
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Property Value

Significance for Disposal

Molecular Formula Ci15H260

Provides elemental
composition for waste manifest

documentation.[9]

Molecular Weight 222.37 g/mol

Useful for waste manifest

documentation.[9]

Physical State Solid (at room temp)

Determines appropriate
handling and containment

procedures.[1]

Melting Point 59-60 °C

Relevant for storage

conditions.[10]

Boiling Point 312.2 °C at 760 mmHg

Indicates low volatility under

standard lab conditions.[10]

Flash Point 114.6 °C

High flash point suggests it is
not highly flammable, but
should still be kept from

ignition sources.[10]

Solubility Soluble in DMSO

Informs choice of solvents for

cleaning and decontamination.

[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-

Hinesol waste in a laboratory setting.
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Generation of
(-)-Hinesol Waste

Identify Waste Type:
Pure compound, solution, or
contaminated material?

Segregate as
Non-Halogenated
Organic Waste

Use a dedicated, sealed, and
chemically resistant container

Label container clearly:
'‘Hazardous Waste, (-)-Hinesol'

Store in a designated,
secure, and ventilated area

Contact EHS or licensed
waste contractor for pickup

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (-)-Hinesol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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